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Compound of Interest

Compound Name: 4-Methylquinoline-8-sulfonamide
CAS No.: 1315366-10-9
Cat. No.: B1464069
Get Quote
Abstract

4-Methylquinoline-8-sulfonamide is a membrane-permeable, ratiometric-capable fluorescent
sensor designed for the detection of intracellular labile zinc pools. Unlike high-affinity protein-
bound zinc, "labile" zinc exists in the picomolar-to-nanomolar range and acts as a signaling
mediator. This sensor utilizes a Chelation-Enhanced Fluorescence (CHEF) mechanism, where
zinc binding restricts the intramolecular rotation and/or inhibits Photoinduced Electron Transfer
(PET), resulting in a sharp increase in quantum yield.

Physicochemical Properties & Spectral Characteristics
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Property

Value | Description

Notes

Chemical Class

8-Sulfonamidoquinoline

Core scaffold shared with
TSQ/Zinquin.

Excitation Max (

)

335 -360 nm (UV)

Requires UV optics or 405 nm

laser (less efficient).

Emission Max (

)

480 — 495 nm (Blue/Cyan)

Stokes shift ~130 nm reduces

self-quenching.

Hydrophobic; requires organic

Solubility DMSO, Ethanol

solvent for stock.

Moderate affinity; ideal for
(zn) ~10nM -1 puM labile pools, avoids stripping

metalloproteins.

Stoichiometry

2:1 (Ligand:Zn)

Forms

complexes (typically).[1]

Selectivity

High for

Minimal interference from

at physiological levels.

Mechanism of Action

The sensor operates via the deprotonation of the sulfonamide nitrogen upon zinc coordination.

The quinoline nitrogen and the sulfonamide nitrogen form a bidentate pocket.[1]

Key Mechanistic Steps:

o Apo-State: The molecule undergoes rapid non-radiative decay (low fluorescence) due to

excited-state proton transfer or molecular rotation.

e Binding:
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coordinates with the Quinoline-N and Sulfonamide-N.[1]

e Turn-On: Coordination locks the molecule in a rigid conformation, preventing non-radiative
decay and triggering intense blue fluorescence.
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Figure 1: Mechanism of Zinc-induced fluorescence enhancement (CHEF).

Experimental Protocols
Protocol A: Stock Solution Preparation
» Reagents: 4-Methylquinoline-8-sulfonamide powder, Anhydrous DMSO (high purity).

o Storage:
, protected from light and moisture.
o Calculate: Determine mass required for a 10 mM stock concentration.
o Example: If MW
g/mol , dissolve 2.22 mg in 1 mL DMSO.

e Dissolve: Add DMSO to the powder. Vortex vigorously until fully dissolved.
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» Aliquot: Dispense into small amber tubes (e.g., 20 pL aliquots) to avoid freeze-thaw cycles.

o Shelf Life: Stable for 3—6 months at

Protocol B: Live-Cell Staining & Imaging
o Buffer: HBSS or Krebs-Ringer Buffer (must be

containing to maintain cell health, but free of heavy metals).

e Control:TPEN (N,N,N',N'-tetrakis(2-pyridylmethyl)ethylenediamine) — a membrane-
permeable high-affinity Zn chelator.

Step-by-Step Workflow:
e Cell Preparation:
o Culture cells on sterile glass-bottom dishes (confocal grade).
o Confluence should be 60-80%.
e Dye Loading:
o Dilute 10 mM stock into warm imaging buffer to a final concentration of 10-25 pM.

o Note: Do not wash cells with serum-free media before adding dye; serum proteins can
strip the dye. Replace growth media directly with Dye-Buffer.

o Incubate for 20—30 minutes at
in the dark.
e Wash Step (Critical):
o Aspirate staining solution.

o Gently wash 2x with warm, dye-free imaging buffer to remove extracellular probe.
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o Caution: Over-washing can extract the probe if the off-rate is high.
¢ Imaging:

o Excitation: 340-360 nm (DAPI filter set often works).

o Emission: Collect 460-520 nm.

o Minimize exposure time to prevent photobleaching.
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Figure 2: Live-cell staining and validation workflow.
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Validation & Troubleshooting

Self-Validating System (The TPEN Control): To confirm that the fluorescence signal is truly due
to

and not autofluorescence or artifacts:

Acquire baseline images of the stained cells.
» Perfusion/Addition: Add TPEN (final conc. 50 uM) directly to the dish.

o Expected Outcome: Fluorescence should rapidly decrease (quench) within 2-5 minutes as
TPEN strips the zinc from the sensor (TPEN

M vs. Sensor
M).

o If fluorescence persists: The signal is likely non-specific background or the sensor has
precipitated.

Common Pitfalls:

» High Background: The sensor is hydrophobic. If it precipitates, you will see bright, punctate
crystals outside cells. Filter the working solution (0.2 um) if this occurs.

o UV Toxicity: Prolonged UV excitation damages cells and causes leakage of zinc from
metallothioneins (zinc puff). Use minimal laser power.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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